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Compound of Interest

Compound Name: 6-Aminobenzothiazole

Cat. No.: B108611

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed overview of the core physicochemical properties of 6-
Aminobenzothiazole, a crucial heterocyclic building block in medicinal chemistry and drug
discovery.[1][2][3] The benzothiazole core is a prominent structural motif in many biologically
active compounds, exhibiting a wide range of activities including antimicrobial, anticancer, and
anti-inflammatory properties.[2][4] This document focuses on its melting and boiling points,
presenting quantitative data, experimental protocols for synthesis and characterization, and
logical workflows relevant to its application in research settings.

Physicochemical Data

The melting point of 6-Aminobenzothiazole is a critical parameter for its identification,
purification, and use in synthetic protocols. The boiling point is less commonly reported, likely
due to the compound's solid nature and potential for decomposition at elevated temperatures.

Data Summary

The experimentally determined melting point for 6-Aminobenzothiazole is consistently
reported in the range of 83°C to 91°C.
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Parameter Value Source

Melting Point 87-91 °C (lit.) Sigma-Aldrich[5][6]
Melting Point 83.0-90.0 °C (clear melt) Thermo Fisher Scientific[7]
Boiling Point Not Reported N/A

Molecular Formula C7HeN2S Sigma-Aldrich[5]
Molecular Weight 150.20 g/mol Sigma-Aldrich[5]

Experimental Protocols

Accurate determination of physicochemical properties and successful synthesis are predicated
on precise experimental methodologies.

Melting Point Determination

While specific experimental details for 6-aminobenzothiazole are proprietary to suppliers, the
general method for determining the melting point of solid organic compounds involves
standardized laboratory techniques.

e Apparatus: Melting points are typically determined using a digital melting point apparatus
(e.g., an Electro thermal apparatus) or the traditional Thiele tube method.[8]

e Procedure (Open Capillary Method):

o Asmall, dry sample of the purified compound is packed into a thin-walled capillary tube,
sealed at one end.

o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a controlled, slow rate (typically 1-2 °C per minute) near the
expected melting point.

o The melting range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample becomes a clear liquid.[7]
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Synthesis of 6-Aminobenzothiazole via Catalytic
Hydrogenation

A common and efficient method for preparing 6-Aminobenzothiazole is through the reduction
of 6-nitrobenzothiazole.

e Reaction:

[¢]

6-nitrobenzothiazole (1 equivalent) is dissolved in ethanol.[6]

[¢]

A catalytic amount of 10% Palladium on carbon (Pd/C) is added to the solution (typically
20% by mass of the starting material).[6]

[¢]

The mixture is placed in a Parr hydrogenation unit.[6]

o

The reaction proceeds under 50 psi of hydrogen pressure and is stirred overnight.[6]

e Work-up and Purification:
o Upon completion, the palladium catalyst is removed by filtration over a pad of Celite.[6]
o The solvent is removed from the filtrate under reduced pressure (in vacuo).[6]

o The crude product is purified using flash chromatography with a 30%-40% ethyl acetate in
hexane gradient to yield pure 6-Aminobenzothiazole.[6]

Visualization of Key Workflows

To further clarify the synthetic context, the following diagrams illustrate key experimental and
logical pathways related to 6-Aminobenzothiazole.

Pure
6-Aminobenzothiazole
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Caption: Workflow for the synthesis of 6-Aminobenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

